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Compound of Interest

Compound Name: Meliantriol

Cat. No.: B1676183 Get Quote

An In-depth Technical Guide on the Limonoid Meliantriol

This technical guide provides a comprehensive review of the existing scientific literature on

Meliantriol, a limonoid found in the Neem tree (Azadirachta indica). Meliantriol, a member of

the triterpenoid class of natural products, has garnered interest for its potential therapeutic

applications, including anticancer, anti-inflammatory, antimicrobial, and insecticidal properties.

This document is intended for researchers, scientists, and drug development professionals,

and it summarizes the current state of knowledge regarding Meliantriol's chemistry, biological

activities, and the methodologies used for its study.

Chemical Properties and Identification
Meliantriol is a complex tetracyclic triterpenoid. Its chemical and physical properties are

summarized in Table 1.
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Property Value Source

Chemical Formula C30H50O5 [1]

Molecular Weight 490.7 g/mol [1]

IUPAC Name

(1S)-1-[(2R,4S,5R)-5-hydroxy-

4-

[(3S,5R,9R,10R,13S,14S,17S)

-3-hydroxy-4,4,10,13,14-

pentamethyl-

2,3,5,6,9,11,12,15,16,17-

decahydro-1H-

cyclopenta[a]phenanthren-17-

yl]oxolan-2-yl]-2-

methylpropane-1,2-diol

[1]

CAS Number 25278-95-9 [1]

The presence of Meliantriol in various vegetative parts of Azadirachta indica has been

confirmed through Liquid Chromatography-Mass Spectrometry (LC-MS) analysis.[2] In these

studies, Meliantriol was detected as a molecular ion peak at 434.43 m/z in both positive and

negative modes.[2]

Biological Activities and Potential Therapeutic
Applications
Meliantriol is reported to possess a range of biological activities, as summarized in Table 2. It

is important to note that while these activities have been attributed to Meliantriol, specific

quantitative data, such as IC50 or EC50 values, are largely absent in the current literature.

Much of the research has been conducted on crude Neem extracts or on more abundant

limonoids like azadirachtin.
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Biological Activity Description Source

Insect Antifeedant

Meliantriol is recognized as a

potent insect feeding deterrent.

[3]

Anticancer

As a triterpenoid, Meliantriol is

suggested to have potential

anticancer effects, including

the induction of apoptosis in

cancer cells.[2] However,

specific studies on Meliantriol's

anticancer activity are lacking.

Anti-inflammatory

Limonoids from Neem are

known to have anti-

inflammatory properties.[4] The

potential mechanism may

involve the inhibition of pro-

inflammatory enzymes and

signaling pathways.[4]

Antimicrobial

Neem extracts containing

Meliantriol have demonstrated

broad-spectrum antimicrobial

activity.[2]

Experimental Protocols
Isolation and Identification of Meliantriol from
Azadirachta indica
The following protocol is based on the methodology described for the identification of

Meliantriol in the vegetative parts of the Neem tree.[2]

Sample Preparation: Fresh vegetative parts of Azadirachta indica are collected, shade-dried,

and then pulverized into a fine powder.[2]
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Soxhlet Extraction: The powdered plant material is subjected to Soxhlet extraction to prepare

aqueous extracts.[2]

LC-MS Analysis: The chemical composition of the extracts is analyzed using Liquid

Chromatography-Mass Spectrometry (LC-MS).[2] A gradient procedure with appropriate

solvent systems is employed for the effective separation and identification of bioactive

molecules.[2]
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Figure 1: Experimental workflow for the isolation and identification of Meliantriol.

General Protocol for In Vitro Cytotoxicity Testing (MTT
Assay)
While no specific cytotoxicity data for Meliantriol has been found, the following is a general

protocol for the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a

standard method for assessing the cytotoxic potential of compounds against cancer cell lines.

Cell Seeding: Cancer cells (e.g., MCF-7, HeLa) are seeded into a 96-well plate at a specific

density and incubated overnight to allow for cell attachment.

Compound Treatment: The cells are then treated with various concentrations of the test

compound (e.g., Meliantriol) and incubated for a specified period (e.g., 48 hours).

MTT Addition: After the incubation period, the medium is removed, and fresh medium

containing MTT solution (e.g., 0.5 mg/mL) is added to each well. The plate is then incubated

for a few hours (e.g., 3 hours) at 37°C.

Formazan Solubilization: During the incubation, viable cells with active mitochondria reduce

the MTT to formazan crystals, resulting in a purple color. A solubilizing agent (e.g., DMSO) is

then added to dissolve the formazan crystals.

Absorbance Measurement: The absorbance of the solution is measured using a microplate

reader at a specific wavelength (e.g., 490 nm). The cell viability is calculated as a percentage

of the untreated control cells. The IC50 value (the concentration of the compound that

inhibits 50% of cell growth) can then be determined.

Potential Mechanism of Action: Anti-inflammatory
Signaling
The precise molecular mechanisms of Meliantriol have not been elucidated. However,

research on related triterpenoids suggests that a potential anti-inflammatory mechanism could

involve the modulation of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B

cells) signaling pathway.[5] The NF-κB pathway is a key regulator of the inflammatory

response, and its inhibition leads to a reduction in the production of pro-inflammatory cytokines.
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Figure 2: Hypothesized inhibition of the NF-κB pathway by Meliantriol.
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Synthesis
The chemical synthesis of Meliantriol has not been reported in the literature. The complex

structure of related limonoids, such as azadirachtin, has presented a significant synthetic

challenge to chemists, requiring multi-step and complex synthetic routes.[6] This suggests that

the de novo synthesis of Meliantriol would also be a formidable task.

Gaps in Research and Future Directions
This review highlights several significant gaps in the current understanding of Meliantriol:

Lack of Quantitative Data: There is a pressing need for studies to quantify the biological

activities of purified Meliantriol to determine its potency and therapeutic potential.

Mechanism of Action: The molecular targets and signaling pathways modulated by

Meliantriol remain unknown. Elucidating these mechanisms is crucial for its development as

a therapeutic agent.

Chemical Synthesis: A viable synthetic route to Meliantriol would enable the production of

larger quantities for research and development, as well as the generation of analogs with

improved properties.

In Vivo and Clinical Studies: To date, there are no reported in vivo or clinical studies

specifically on Meliantriol. Such studies are essential to evaluate its efficacy, safety, and

pharmacokinetic profile.

In conclusion, Meliantriol is a promising natural product with a range of reported biological

activities. However, the current body of research is largely preliminary and descriptive. Further

in-depth studies focusing on quantitative biological evaluation, mechanism of action, chemical

synthesis, and in vivo efficacy are necessary to fully realize the therapeutic potential of this

complex limonoid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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